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Compound of Interest

Compound Name: Chrome Orange
CAS No.: 85188-12-1
Cat. No.: B12721388
Get Quote
. J

This document provides a comprehensive technical overview of the pigment historically known
as Chrome Orange. It is intended for researchers, scientists, and professionals in drug
development who may encounter this compound in various contexts, including historical
formulations, toxicology studies, or as an environmental contaminant. The guide details the
pigment's chemical and physical properties, its various synonyms, synthesis protocols, and
analytical methods for its identification.

Pigment Identification and Synonyms

Chrome Orange is a basic lead(ll) chromate, a compound that was first synthesized in 1809.
[1][2] Its color can range from a light orange to a deep, brick-red, depending on the particle size
and the specific ratio of lead oxide to lead chromate.[1] Historically, it has been known by a
multitude of names, which are often used interchangeably with the related pigment, Chrome
Red.

Table 1: Synonyms and Identifiers for Chrome Orange
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Synonym / Chemical
o Color Index CAS Number Notes
Identifier Namel/Class
Basic Lead(ll) Pigment Orange General term for
Chrome Orange 7758-97-6[1] ]
Chromate[2] 21 (PO 21)[3] the pigment.
Common
Basic Lead o
Derby Red - - historical
Chromate[2][4]
synonym.[5]
Historical
synonym. Note:
) Modern pigments
o Basic Lead ]
Victoria Red - - like Meoxal®
Chromate[2][4] o
Victoria Red
have different
compositions.[6]
) Basic Lead Historical
Persian Red - -
Chromate[2][4] synonym.
Named for its
_ _ color similarity to
American Basic Lead N
. - - vermilion
Vermilion Chromate[1][4] )
(mercuric
sulfide).
) Often used for
Basic Lead
Chrome Red Cl 77601[1] - deeper, redder
Chromate|[3]
shades.[3]
Golden Orange- Basic Lead Descriptive
Yellow Chromate|[3] name.
_ Named for its
Chrome Basic Lead o
] - - color similarity to
Cinnabar Chromate][3] )
cinnabar.
) The natural
_ _ Basic Lead .
Phoenicochroite - - mineral form of
Chromate[1]

Pb2CrOs.[5]
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Physicochemical Properties

Chrome Orange is a dense, opaque pigment with good hiding power.[2] However, its use has

been largely discontinued due to the high toxicity of both lead and hexavalent chromium.[7][8] It

is susceptible to darkening from exposure to sulfur-containing gases and is not considered

lightfast by modern standards.[1][3]

Table 2: Quantitative Properties of Chrome Orange

Property

Value

Source(s)

Chemical Formula

PbCrOas - PbO or Pb2CrOs

[3][5]

Molecular Weight 323.2 g/mol (for PbCrOa) [1]
Density 6.3-6.7 g/mL [1]
Melting Point 844 °C [1]

Refractive Index

a=242,B=27,y=27

[1]9]

Crystal System

Monoclinic

[9]

Solubility

Insoluble in water. Soluble in

strong acids and alkalis.

[1]

Gibbs Free Energy (AfG°m)

-1161.3 + 0.4059(T/K)
(kJ-mol~1) (for Pb2CrOs,
859<T/K<1021)

[5]

Experimental Protocols

The synthesis and analysis of lead chromate pigments involve handling highly toxic and

carcinogenic substances. All procedures must be conducted with appropriate personal

protective equipment (PPE), including gloves, goggles, and respiratory protection, in a well-

ventilated fume hood.[7]

This is a common method for converting Chrome Yellow (neutral lead chromate, PbCrOa) into

Chrome Orange (basic lead chromate).[1][7] The addition of a strong base introduces lead(ll)

oxide into the structure.
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Methodology:

Preparation: Prepare a slurry of neutral lead chromate (PbCrOa4) in deionized water in a
beaker.

Heating: Heat the slurry to boiling with continuous stirring.

Alkali Addition: While boiling, add solid sodium hydroxide (NaOH) or a concentrated NaOH
solution to the slurry. The amount of NaOH added influences the final shade.[7]

Reaction: The yellow precipitate will gradually convert to an orange or red color. Continue
boiling and stirring to ensure the reaction goes to completion.

Quenching & Filtration: Decant the hot mixture into a larger volume of cold deionized water

to stop the reaction.[7]

Washing: Filter the resulting orange precipitate using a Buchner funnel. Wash the pigment
thoroughly with deionized water to remove any unreacted alkali and soluble salts.

Drying: Dry the filtered pigment in an oven at a low temperature (e.g., 80-100 °C) to yield the
final dry powder.
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Starting Materials

Lead Chromate (PbCrOa4) o

Sodium Hydroxide (NaOH)

Progess Steps
Y

»| 1. Create Slurry
in Water

'

2. Heat to Boiling

'

4

3. Add NaOH Solution

'

4. Conversion Reaction

'

5. Quench in Cold Water

'

6. Filter & Wash

'

7. Dry Pigment

Final Broduct

Chrome Orange

(Basic Lead Chromate)
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Sample Preparation

Test Sample
(e.g., Spice, Soil)

'

Ash Sample in
Muffle Furnace

Extract with
Dilute Acid

Detection

Diphenylcarbazide
(DPC) Reagent

Add DPC to
Acid Extract

Positive

Purple-Violet Color
(Cr(VI) Present)

Result Interpretation

Y
Observe Color

No Color Change
(Cr(VI) Absent)
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Reaction Conditions

ﬁg@‘ent Products
/ Chrome Orange
(PbCrOa-PbO)

Chromate Salt N
(e.g., K2CrOa) »(_ Acidic / Neutral pH —>

Sulfate lons
(S0427) Present

y

Soluble Lead Salt
(e.g., Pb(NOs3)z2)

Alkaline pH
(Base Added)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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